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Compound of Interest

Compound Name: Bis(trichloromethyl) disulfide

Cat. No.: B083979

This guide provides a focused overview of the fundamental molecular characteristics of
bis(trichloromethyl) disulfide, a compound of interest for researchers and professionals in
the fields of chemistry and drug development.

Molecular Formula and Weight

Bis(trichloromethyl) disulfide is a chemical compound with the molecular formula C2CleS2.[1]
[2][3] Its molecular weight is approximately 300.87 g/mol .[1][3][4] The structure consists of two
trichloromethyl groups linked by a disulfide bond.

Quantitative Molecular Data

The key molecular identifiers and properties of bis(trichloromethyl) disulfide are summarized
in the table below for clear reference.
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Property Value Source

Molecular Formula C2Cl6S2 PubChem[2], Benchchem[1]

Molecular Weight ~300.87 g/mol Benchchem([1], gsrs[3]
trichloro(trichloromethyldisulfan

IUPAC Name PubChem[2], Benchchem[1]
yl)methane

CAS Number 15110-08-4 CymitQuimica[5], PubChem][2]

Molecular Structure Visualization

The following diagram illustrates the chemical structure of bis(trichloromethyl) disulfide,
highlighting the connectivity of the atoms.

Molecular structure of bis(trichloromethyl) disulfide.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of bis(trichloromethyl)
disulfide can be found in specialized chemical literature. A common synthetic route involves
the reaction of a suitable precursor with a sulfurizing agent. Characterization is typically
performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy to confirm the structure and purity of the
compound. For specific, validated experimental procedures, researchers are advised to consult
peer-reviewed scientific journals and established chemical synthesis databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Bis(trichloromethyl)
disulfide: Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083979#understanding-the-molecular-formula-and-
weight-of-bis-trichloromethyl-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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